Cas no 1594988-77-8 (1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol)

1-(5-Bromopyridin-3-yl)-2,2-difluoroethan-1-ol is a brominated pyridine derivative featuring a difluoroethanol substituent, offering unique reactivity and structural versatility in synthetic chemistry. The presence of both bromine and fluorine atoms enhances its utility as a key intermediate in pharmaceutical and agrochemical applications, enabling selective functionalization. The electron-withdrawing effects of the difluoro group contribute to improved stability and reactivity in nucleophilic substitution or cross-coupling reactions. Its pyridine core facilitates coordination in metal-catalyzed processes, while the hydroxyl group allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules, where precise halogen and fluorine incorporation is critical for optimizing physicochemical properties.
1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol structure
1594988-77-8 structure
Product Name:1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol
CAS No:1594988-77-8
MF:C7H6BrF2NO
MW:238.029448032379
CID:5977397
PubChem ID:115694406
Update Time:2025-06-09

1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromopyridin-3-yl)-2,2-difluoroethanol
    • 1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol
    • 1594988-77-8
    • EN300-1929382
    • Inchi: 1S/C7H6BrF2NO/c8-5-1-4(2-11-3-5)6(12)7(9)10/h1-3,6-7,12H
    • InChI Key: FMTZRCZARZHFFF-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C(C(F)F)O

Computed Properties

  • Exact Mass: 236.96008g/mol
  • Monoisotopic Mass: 236.96008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 33.1Ų

1-(5-bromopyridin-3-yl)-2,2-difluoroethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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